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Compound of Interest

Compound Name: ZD-7114

Cat. No.: B1201296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

ZD-7114, a potent and selective β3-adrenergic agonist used in obesity and diabetes research.

[1] Given the absence of a specific Safety Data Sheet (SDS), this document outlines

procedures based on general best practices for handling potent pharmacological compounds in

a research setting. Adherence to these guidelines is essential for ensuring personnel safety

and regulatory compliance.
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Property Data

Chemical Name

2-(4-(2-((2-hydroxy-3-

phenoxypropyl)amino)ethoxy)phenoxy)-N-(2-

methoxyethyl)acetamide hydrochloride

Synonyms ZD 7114 hydrochloride, ICI-D7114

CAS Number 129689-28-7

Molecular Formula C₂₂H₃₁ClN₂O₆

Molecular Weight 454.95 g/mol

Primary Use
Research on obesity and diabetes as a selective

β3-adrenergic agonist.[1]

Hazard Classification

Shipped as a non-hazardous chemical, but

should be handled with care as a potent

compound.

Personal Protective Equipment (PPE)
Due to the potent pharmacological nature of ZD-7114, a comprehensive approach to personal

protection is mandatory to prevent accidental exposure. The following PPE should be utilized at

all times when handling this compound.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashes or

aerosol generation.

Protects the eyes and face

from accidental splashes of

solutions containing ZD-7114.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) should be worn.

Double-gloving is

recommended, especially

when handling concentrated

solutions or the solid

compound.

Prevents dermal absorption,

which is a potential route of

exposure for pharmacologically

active compounds.

Skin & Body Protection

A laboratory coat, long pants,

and closed-toe shoes are

required. A disposable gown is

recommended when handling

larger quantities or during

procedures with a high splash

risk.

Protects the skin from contact

with the chemical and prevents

contamination of personal

clothing.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. A NIOSH-

approved respirator may be

necessary if dust or aerosols

may be generated.

Minimizes the risk of

inhalation, a primary route of

exposure for potent

compounds. A risk assessment

should be conducted to

determine if respiratory

protection is necessary for a

specific procedure.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ZD-7114 is critical to minimize the risk of exposure. The

following workflow should be followed:
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Preparation:

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.

Verify the accessibility and functionality of safety equipment, including an eyewash station

and safety shower.

Assemble all necessary materials and equipment before beginning the procedure.

Don the appropriate personal protective equipment as detailed in the table above.

Handling:

Conduct all manipulations of solid ZD-7114 and concentrated solutions within a chemical

fume hood to control potential airborne particles and vapors.

Avoid direct contact with the skin, eyes, and clothing.

When weighing the solid compound, use a balance with a draft shield or conduct the

weighing in a fume hood.

Use dedicated, clearly labeled equipment for handling ZD-7114 to prevent cross-

contamination.

Storage:

Store ZD-7114 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials.
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Preparation

Handling

Storage

Clean and prepare work area (fume hood)

Verify safety equipment

Assemble materials

Don appropriate PPE

Work within a chemical fume hood

Avoid direct contact

Weigh solids carefully

Use dedicated equipment

Store in a sealed, labeled container

Keep in a cool, dry, ventilated area

Click to download full resolution via product page

Workflow for Safe Handling of ZD-7114.
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Disposal Plan
Proper disposal of ZD-7114 and associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. As a pharmacologically active

compound, it should be treated as chemical waste.

Chemical Waste:

Dispose of unused solid ZD-7114 and any solutions containing the compound in a

designated hazardous waste container.

Do not pour ZD-7114 solutions down the drain.

Contaminated Materials:

Any materials that have come into direct contact with ZD-7114, such as pipette tips,

gloves, and weighing paper, should be disposed of in a designated solid chemical waste

container.

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as hazardous chemical waste.

After rinsing, the container label should be defaced before disposal as non-hazardous

waste, in accordance with institutional policies.

Regulatory Compliance:

All disposal activities must adhere to local, state, and federal regulations for chemical

waste. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/product/b1201296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification

Waste Segregation and Collection

Final Disposal

Unused ZD-7114 (solid and solutions)

Collect liquid waste in a labeled, sealed container

Contaminated labware (gloves, tips, etc.)

Collect solid waste in a designated, labeled container

Empty container rinsate

Store waste in a designated accumulation area

Arrange for pickup by institutional EHS

Follow all local, state, and federal regulations

Click to download full resolution via product page

Disposal Workflow for ZD-7114 and Contaminated Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ZD-7114]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201296#personal-protective-equipment-for-
handling-zd-7114]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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